4-Bromo-5-isopropyl-3-methyl-1H-pyrazole hydrochloride

• IUPAC Name: 4-bromo-5-methyl-3-propan-2-yl-1H-pyrazole;hydrochloride
• InChI: InChI=1S/C7H11BrN2.ClH/c1-4(2)7-6(8)5(3)9-10-7;/h4H,1-3H3,(H,9,10);1H
• InChI Key: PHKDTCFUZAANOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C(C)C)Br.Cl
• Molecular Formula: C7H12BrClN2
• Molecular Weight: 239.54 g/mol

Description

“4-Bromo-5-isopropyl-3-methyl-1H-pyrazole hydrochloride” is a chemical compound with the molecular weight of 239.54. It is a salt with hydrochloride (HCl) as its counterion.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the reaction of hydrazones with α,β-ethylenic ketones. The α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines which, after removal of the leaving group, provide the desired pyrazoles.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H11BrN2.ClH/c1-4(2)7-6(8)5(3)9-10-7;/h4H,1-3H3,(H,9,10);1H. This indicates that the compound has a bromine atom at the 4th position, an isopropyl group at the 5th position, and a methyl group at the 3rd position on the pyrazole ring.

Mechanism of Action

Target of Action

It is known that similar 4-substituted pyrazoles can act as inhibitors of liver alcohol dehydrogenase .

Mode of Action

Pyrazole derivatives are known to simultaneously donate and accept hydrogen bonds, which favors the establishment of intermolecular interactions .

Biochemical Pathways

It is known that similar 4-substituted pyrazoles can inhibit the activity of liver alcohol dehydrogenase , which plays a crucial role in the metabolism of alcohol.

Result of Action

Similar 4-substituted pyrazoles have been shown to inhibit liver alcohol dehydrogenase , which could potentially lead to alterations in alcohol metabolism.